Cas no 13539-14-5 (Benzothiazole, 2-(decylthio)-)
Benzothiazole, 2-(decylthio)- structure
Product Name:Benzothiazole, 2-(decylthio)-
CAS No:13539-14-5
MF:C17H25NS2
MW:307.517102003098
CID:1237837
PubChem ID:13186368
Update Time:2025-04-20
Benzothiazole, 2-(decylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-(decylthio)-
- 2-decylsulfanyl-1,3-benzothiazole
- 2-(DECYLSULFANYL)-1,3-BENZOTHIAZOLE
- 13539-14-5
- SCHEMBL2208304
- DTXSID00525844
-
- Inchi: 1S/C17H25NS2/c1-2-3-4-5-6-7-8-11-14-19-17-18-15-12-9-10-13-16(15)20-17/h9-10,12-13H,2-8,11,14H2,1H3
- InChI Key: KBIAGZIECWSYBS-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CCCCCCCCCC
Computed Properties
- Exact Mass: 307.14284215g/mol
- Monoisotopic Mass: 307.14284215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 66.4Ų
Benzothiazole, 2-(decylthio)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
13539-14-5 (Benzothiazole, 2-(decylthio)-) Related Products
- 2757-92-8(2-(Ethylthio)benzothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent